Cas no 2683-57-0 (5-(Diethylamino)pentan-1-ol)

• Product Name: 5-(Diethylamino)pentan-1-ol
• CAS No: 2683-57-0
• MF: C₉H₂₁NO
• MW: 159.269142866135
• MDL: MFCD00046024
• CID: 240040
• PubChem ID: 354333767
• Update Time: 2025-06-12

5-(Diethylamino)pentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,5-(diethylamino)-
• 5-Diethylamino-1-pentanol
• 5-(diethylamino)pentan-1-ol
• 5-(Diethylamino)Pentyl Alcohol
• 1-Pentanol,5-(diethylamino)
• 5-(N,N-diethylamino)-1-pentanol
• 5-(N,N-diethylamino)pentanol
• 5-diethylamino-l-pentanol
• 5-diethylaminopentanol
• diethylamino-5 pentanol-1
• N,N-diethyl-5-hydroxy-1-pentanamine
• 5-(Diethylamino)pentanol
• 1-Pentanol, 5-(diethylamino)-
• RUQDFMATAGUGMU-UHFFFAOYSA-N
• 8824AD
• AB1008743
• ST24044235
• D4865
• SCHEMBL1404042
• FT-0634440
• AKOS011510220
• CS-0328177
• 2683-57-0
• AS-59222
• DTXSID70334304
• D90342
• MFCD00046024
• A877124
• SB83872
• CAA68357
• DB-047031
• 5-(Diethylamino)pentan-1-ol

• MDL： MFCD00046024
• Inchi： 1S/C9H21NO/c1-3-10(4-2)8-6-5-7-9-11/h11H,3-9H2,1-2H3
• InChI Key： RUQDFMATAGUGMU-UHFFFAOYSA-N
• SMILES： OCCCCCN(CC)CC

Computed Properties

• Exact Mass: 159.16200
• Monoisotopic Mass: 159.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 72
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 0.875
• Melting Point: No data available
• Boiling Point: 217°C(lit.)
• Flash Point: 73 ºC
• Refractive Index: 1.4510-1.4550
• PSA: 23.47000
• LogP: 1.49080

5-(Diethylamino)pentan-1-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H227-H315-H319
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2735
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：CORROSIVE
• Risk Phrases：R34
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-(Diethylamino)pentan-1-ol

Comprehensive Overview of 5-(Diethylamino)pentan-1-ol (CAS No. 2683-57-0): Properties, Applications, and Industry Insights

5-(Diethylamino)pentan-1-ol (CAS No. 2683-57-0) is a versatile organic compound with a molecular formula of C9H21NO. This amino alcohol derivative is characterized by its unique chemical structure, featuring a hydroxyl group and a diethylamino moiety separated by a pentyl chain. Its balanced hydrophilic-lipophilic properties make it valuable in diverse industrial and research applications, particularly in pharmaceutical intermediates, surfactant synthesis, and corrosion inhibitors.

The growing interest in specialty chemicals has positioned 5-(Diethylamino)pentan-1-ol as a subject of research in green chemistry initiatives. Recent studies explore its potential as a biodegradable solvent alternative, aligning with the global push for environmentally friendly industrial solutions. Its low toxicity profile compared to traditional amines further enhances its appeal for sustainable manufacturing processes.

From a technical perspective, this compound exhibits a boiling point of approximately 220-225°C and a density of 0.89 g/cm³ at 25°C. Its amphiphilic nature enables applications in emulsion formulations, where it acts as both a stabilizer and pH modifier. The diethylamino group contributes to its basic character (pKa ~10.5), making it useful in acid scavenging applications across various chemical processes.

In the pharmaceutical sector, 5-(Diethylamino)pentan-1-ol serves as a key building block for drug development. Its molecular structure allows for easy functional group transformations, facilitating the synthesis of bioactive molecules with potential therapeutic applications. Recent patent literature highlights its use in developing central nervous system (CNS) agents and local anesthetics derivatives.

The personal care industry has adopted this compound in hair conditioning formulations and skin care products, where its cationic properties enhance product performance. As consumers increasingly demand multifunctional ingredients, 5-(Diethylamino)pentan-1-ol offers formulators a combination of conditioning effects and pH adjustment capabilities in a single molecule.

Analytical methods for quality control of 5-(Diethylamino)pentan-1-ol typically involve gas chromatography (GC) or high-performance liquid chromatography (HPLC). Advanced techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy provide detailed structural verification. These analytical protocols ensure compliance with industry standards for purity and composition.

Storage and handling recommendations for 5-(Diethylamino)pentan-1-ol emphasize protection from moisture absorption and oxidation. Best practices include storage in airtight containers under nitrogen atmosphere at temperatures below 30°C. Proper ventilation systems should be maintained in working areas, reflecting standard laboratory safety protocols for amine-containing compounds.

Market trends indicate steady growth for amino alcohol derivatives, with 5-(Diethylamino)pentan-1-ol benefiting from expanded applications in electronic chemicals and advanced material science. Its role in polymer modification and as a curing agent for epoxy resins continues to drive demand in the coatings industry.

Future research directions for 5-(Diethylamino)pentan-1-ol may explore its potential in carbon capture technologies and energy storage systems. Preliminary studies suggest possible applications in CO2 absorption processes, leveraging its amine functionality for environmental remediation purposes. Such developments could significantly expand its commercial importance in clean technology sectors.

For researchers and industry professionals seeking detailed technical specifications of 5-(Diethylamino)pentan-1-ol, comprehensive safety data sheets (SDS) and certificates of analysis are available from reputable suppliers. These documents provide essential information about physical properties, handling precautions, and regulatory compliance status for this valuable chemical intermediate.